
Safeguarding Your Research: A Comprehensive
Guide to Handling Mitochondrial Fusion

Promoter M1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B10817487 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Mitochondrial Fusion Promoter M1, a small molecule modulator of mitochondrial

dynamics. Adherence to these protocols is critical for minimizing risk and ensuring the integrity

of your research.

Mitochondrial Fusion Promoter M1 is a hydrazone compound that has demonstrated

potential in promoting mitochondrial fusion.[1][2] While a valuable tool in research, it is

classified with specific hazards that necessitate careful handling. The Safety Data Sheet (SDS)

identifies it as harmful if swallowed, a cause of skin irritation, a cause of serious eye irritation,

and a potential cause of respiratory irritation.[3]

Essential Safety Information at a Glance
A thorough understanding of the chemical properties and hazard classifications of

Mitochondrial Fusion Promoter M1 is the first step in safe handling. The following table

summarizes key data for this compound.
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Identifier Value Source

Chemical Name

4-Chloro-2-(1-(2-(2,4,6-

trichlorophenyl)hydrazono)ethy

l)phenol

[4]

CAS Number 219315-22-7 [1][2][3][4][5][6][7]

Molecular Formula C₁₄H₁₀Cl₄N₂O [1][2][4][5][7][8]

Molecular Weight 364.05 g/mol [2][4][5][7][8]

Appearance Lyophilized powder [1][2]

Solubility Soluble in DMSO and ethanol [1][2][5]

Hazard

Classification
GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [3]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[3]

Personal Protective Equipment: Your First Line of
Defense
The following table outlines the required Personal Protective Equipment (PPE) for each stage

of handling Mitochondrial Fusion Promoter M1. Consistent and correct use of PPE is non-

negotiable.
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Phase of Handling Required PPE Purpose

Receiving and Storage - Lab coat- Safety glasses

Protects against incidental

contact with the exterior of the

shipping container.

Reconstitution (Powder

Handling)

- Lab coat- Chemical splash

goggles- Nitrile gloves (double-

gloving recommended)- Face

mask or work in a certified

chemical fume hood

Prevents skin and eye contact

with the powder and inhalation

of airborne particles.

Solution Handling and Dilution
- Lab coat- Chemical splash

goggles- Nitrile gloves

Protects against splashes and

direct contact with the

concentrated stock solution.

Experimental Use (Cell

Culture, etc.)

- Lab coat- Safety glasses-

Nitrile gloves

Protects against incidental

splashes of the diluted working

solution.

Waste Disposal
- Lab coat- Chemical splash

goggles- Nitrile gloves

Protects against contact with

contaminated waste materials.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a standardized operational plan minimizes the risk of exposure and

contamination.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Isolate the package in a designated area and

contact your institution's Environmental Health and Safety (EHS) office.

If the package is intact, transfer it to the designated storage location.

2. Storage:
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Store the lyophilized powder at -20°C in a desiccator.[1][2]

Once reconstituted, store the solution at -20°C or -80°C.[1][5]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution

into single-use volumes.[1][2]

3. Reconstitution:

Preparation:

Perform all work with the lyophilized powder in a certified chemical fume hood or a

designated area with adequate ventilation to avoid inhalation.

Assemble all necessary materials: Mitochondrial Fusion Promoter M1 vial, anhydrous

DMSO or ethanol, sterile microcentrifuge tubes, and calibrated micropipettes.

Personal Protective Equipment:

Don a lab coat, chemical splash goggles, and double nitrile gloves.

Procedure:

Allow the vial of lyophilized powder to equilibrate to room temperature before opening to

prevent condensation.

Carefully open the vial. Avoid tapping or shaking the vial to minimize aerosolization of the

powder.

Add the calculated volume of solvent (e.g., DMSO) to the vial to achieve the desired stock

solution concentration. For example, to create a 15 mM stock solution, reconstitute 5 mg

of powder in 0.92 mL of DMSO.[1]

Close the vial securely and vortex gently until the powder is completely dissolved.

Sonication may be used to aid dissolution.[5]

Dispense the stock solution into single-use aliquots in sterile, clearly labeled

microcentrifuge tubes.
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Labeling:

Label each aliquot with the compound name, concentration, solvent, date of preparation,

and your initials.

4. Experimental Use:

When preparing working solutions, wear a lab coat, safety glasses, and nitrile gloves.

Dilute the stock solution to the final working concentration in the appropriate pre-warmed cell

culture medium or buffer.

Mix gently by pipetting.

Disposal Plan: Ensuring a Safe Laboratory
Environment
Proper disposal of chemical waste is crucial for the safety of all laboratory personnel.

1. Liquid Waste:

All solutions containing Mitochondrial Fusion Promoter M1 (stock solutions, working

solutions, and contaminated media) must be collected as hazardous chemical waste.

Collect the waste in a clearly labeled, leak-proof container. The label should include

"Hazardous Waste," the full chemical name, and the approximate concentration.

Do not mix with other incompatible waste streams.

2. Solid Waste:

All materials that have come into direct contact with Mitochondrial Fusion Promoter M1
(e.g., pipette tips, microcentrifuge tubes, gloves) must be disposed of as solid hazardous

chemical waste.

Collect contaminated solid waste in a designated, labeled waste bag or container.

3. Decontamination:
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Wipe down all work surfaces with a suitable laboratory disinfectant after handling the

compound.

In case of a spill, immediately alert others in the area.

For small spills, absorb the material with an inert absorbent material and collect it in a sealed

container for disposal as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS office.

Visualizing the Workflow for Safe Handling
The following diagram illustrates the key stages and decision points in the safe handling and

disposal of Mitochondrial Fusion Promoter M1.
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Caption: Workflow for Safe Handling of Mitochondrial Fusion Promoter M1.
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This comprehensive guide is intended to supplement, not replace, your institution's specific

safety protocols and the information provided in the Safety Data Sheet. Always consult your

EHS office for guidance on specific procedures and regulatory requirements. By prioritizing

safety and adhering to these guidelines, you can confidently advance your research while

maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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